Cas no 118074-07-0 (Clarithromycin N-Oxide)

Clarithromycin N-Oxide structure
Product name:Clarithromycin N-Oxide
CAS No:118074-07-0
MF:C38H69NO14
MW:763.952773809433
MDL:MFCD24386630
CID:827335
PubChem ID:11320230
Clarithromycin N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Clarithromycin Impurity Q (10 mg) (N-oxide clarithromycin)
- Clarithromycin N-Oxide
- 6-O-methylerythromycin A N-oxide
- Clarithromycin Impurity Q
- Clarithromycin EP Impurity Q
- 6-O-Methylerythromycin N-oxide
- 118074-07-0
- (2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-N,N,6-trimethyloxan-4-amine oxide
- Q63409253
- 6-O-Methyl-erythromycin N-Oxide; Oxacyclotetradecane, erythromycin deriv.; Clarithromycin N-oxide
- MFCD24386630
- DTXSID30891488
- NS00000635
- Clarithromycin Impurity Q, United States Pharmacopeia (USP) Reference Standard
- clarithromycin-N-oxide
- Clarithromycin N-oxide, analytical standard
- SCHEMBL8010399
-
- MDL: MFCD24386630
- Inchi: InChI=1S/C38H69NO14/c1-15-26-38(10,45)31(42)21(4)28(40)19(2)17-37(9,48-14)33(53-35-29(41)25(39(11,12)46)16-20(3)49-35)22(5)30(23(6)34(44)51-26)52-27-18-36(8,47-13)32(43)24(7)50-27/h19-27,29-33,35,41-43,45H,15-18H2,1-14H3/t19-,20-,21+,22+,23-,24+,25+,26-,27+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1
- InChI Key: KDRPFIWYMNONLJ-KCBOHYOISA-N
- SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)[N+](C)(C)[O-])O)(C)OC)C)C)O)(C)O
Computed Properties
- Exact Mass: 763.47200
- Monoisotopic Mass: 763.47180587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 53
- Rotatable Bond Count: 8
- Complexity: 1240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 18
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198Ų
- XLogP3: 3.2
Experimental Properties
- PSA: 209.10000
- LogP: 2.47320
Clarithromycin N-Oxide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-500623-25 mg |
Clarithromycin N-Oxide, |
118074-07-0 | 25mg |
¥1,617.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-500623B-100mg |
Clarithromycin N-Oxide, |
118074-07-0 | 100mg |
¥5596.00 | 2023-09-05 | ||
abcr | AB470872-25 mg |
Clarithromycin N-oxide, min. 98%; . |
118074-07-0 | 25mg |
€167.20 | 2023-07-18 | ||
abcr | AB470872-10 mg |
Clarithromycin N-oxide, min. 98%; . |
118074-07-0 | 10mg |
€83.60 | 2023-07-18 | ||
abcr | AB470872-25mg |
Clarithromycin N-oxide, min. 98%; . |
118074-07-0 | 25mg |
€167.20 | 2024-08-03 | ||
A2B Chem LLC | AE15108-25mg |
Clarithromycin Impurity Q (10 mg) (N-oxide clarithromycin) |
118074-07-0 | 25mg |
$283.00 | 2024-04-20 | ||
TRC | C559765-100mg |
Clarithromycin N-Oxide |
118074-07-0 | 100mg |
$ 1489.00 | 2023-09-08 | ||
TRC | C559765-10mg |
Clarithromycin N-Oxide |
118074-07-0 | 10mg |
$ 181.00 | 2023-09-08 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-500623B-100 mg |
Clarithromycin N-Oxide, |
118074-07-0 | 100MG |
¥5,596.00 | 2023-07-11 | ||
abcr | AB470872-10mg |
Clarithromycin N-oxide, min. 98%; . |
118074-07-0 | 10mg |
€83.60 | 2024-08-03 |
Clarithromycin N-Oxide Related Literature
-
Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
-
Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
-
Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:118074-07-0)Clarithromycin N-Oxide

Purity:99%
Quantity:100mg
Price ($):590.0